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Compound of Interest |

2-
Compound Name: (Trifluoromethyl)benzenesulfonami
de

Cat. No.: B167894

\ J

This technical guide provides a comprehensive overview of 2-
(Trifluoromethyl)benzenesulfonamide, a versatile chemical intermediate. The information is
intended for researchers, scientists, and professionals in drug development and agrochemical
synthesis, presenting key chemical and physical properties, detailed experimental protocols,
and visualizations of its synthetic pathway and a key biological application.

Core Properties and Data

2-(Trifluoromethyl)benzenesulfonamide is a sulfonamide derivative that is widely utilized as
a building block in the synthesis of pharmaceuticals and agrochemicals.[1] The presence of the
trifluoromethyl group often enhances the chemical stability, lipophilicity, and metabolic stability
of the resulting molecules, making it a valuable moiety in drug discovery.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-
(Trifluoromethyl)benzenesulfonamide.
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Property Value Source(s)
Molecular Weight 225.19 g/mol [L1121[31[4115]
Molecular Formula C7H6F3NO2S [11[2][41[5]
CAS Number 1869-24-5 [112][3][41[5]
Melting Point 180-184 °C (lit.) [3114]
Appearance White to almost white o
powder/crystal
Purity > 97-98% (by HPLC) [11[3]
Solubility Soluble in Methanol [4]

Boiling Point (Predicted)

320.5+52.0 °C

[4]

Density (Predicted)

1.482 + 0.06 g/cm?3

[4]

pKa (Predicted)

9.55+0.60

[4]

Experimental Protocols

A common method for the synthesis of 2-(Trifluoromethyl)benzenesulfonamide involves the

reaction of 2-(trifluoromethyl)benzenesulfonyl chloride with ammonia.[4][6]

Synthesis of 2-(Trifluoromethyl)benzenesulfonamide

Objective: To synthesize 2-(Trifluoromethyl)benzenesulfonamide from 2-

(trifluoromethyl)benzenesulfonyl chloride.

Materials:

Ethyl acetate (EtOAC)

2-(Trifluoromethyl)benzenesulfonyl chloride (1.00 eq.)
2 M Ammonia solution in ethanol

Anhydrous Tetrahydrofuran (THF)
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o Saturated aqueous Ammonium Chloride (NH4CI) solution
e Brine (saturated aqueous NaCl solution)

e Anhydrous Magnesium Sulfate (MgS0O4)

» Reaction flask

e Stirring apparatus

¢ Nitrogen gas supply

Procedure:

 In areaction flask under a nitrogen atmosphere, dissolve 2-(trifluoromethyl)benzenesulfonyl
chloride (5 g, 20.44 mmol, 1.00 eq.) in anhydrous THF (5.00 mL).[4][6]

e Slowly add a 2 M solution of ammonia in ethanol (71 mL) to the reaction mixture at room
temperature.[4][6]

 Stir the reaction mixture at room temperature for 20 hours.[4][6]
 After the reaction is complete, remove the solvent by evaporation.[4][6]
o Redissolve the resulting residue in ethyl acetate (150 mL).[4][6]

e Wash the organic layer sequentially with a saturated aqueous solution of NH4CI (50 mL) and
then with brine (50 mL).[4][6]

e Dry the organic layer over anhydrous MgSO4, then filter the solution.[4][6]

o Concentrate the filtered solution to yield 2-(trifluoromethyl)benzenesulfonamide as a pale
yellow solid. The reported yield is approximately 89% with a purity of 98.6% by HPLC.[4] The
product can often be used in subsequent reactions without further purification.[4]

Visualizations
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The following diagrams illustrate the synthesis workflow and a key application of 2-
(Trifluoromethyl)benzenesulfonamide derivatives.

Solvent Evaporation
Redissolve in EtOAc
Aqueous Wash (NH4CI, Brine)

Drying (MgSO4)
Filtration
Concentration

2-(Trifluoromethyl)benzenesulfonamide

2-(Trifluoromethyl)benzenesulfonyl chloride
+Ammonia in Ethanol/THF (Pale Yellow Solid)

lion Step Stir at RT
for 20 hours

Click to download full resolution via product page
Caption: Synthesis workflow for 2-(Trifluoromethyl)benzenesulfonamide.

Derivatives of 2-(trifluoromethyl)benzenesulfonamide have been investigated as inhibitors of
Urate Transporter 1 (URAT1), which plays a crucial role in the reabsorption of uric acid in the
kidneys.[7] Inhibition of URAT1 can lead to a reduction in serum uric acid levels, which is a
therapeutic strategy for conditions like hyperuricemia and gout.[7]
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Caption: Role of derivatives in URATL1 inhibition for hyperuricemia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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